Cas no 2171591-37-8 (5-(ethoxymethyl)-1,9-dioxa-4-azaspiro5.6dodecane)

• Product Name: 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro5.6dodecane
• CAS No: 2171591-37-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6425515
• PubChem ID: 165840230
• Update Time: 2025-10-29

5-(ethoxymethyl)-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro5.6dodecane
• 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane
• 2171591-37-8
• EN300-1638970

• Inchi： 1S/C12H23NO3/c1-2-14-10-11-12(16-9-6-13-11)4-3-7-15-8-5-12/h11,13H,2-10H2,1H3
• InChI Key： IWURQKONMRBWBL-UHFFFAOYSA-N
• SMILES： O1CCNC(COCC)C21CCOCCC2

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 39.7Ų

Additional information on 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro5.6dodecane

Research Briefing on 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS: 2171591-37-8)

The compound 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS: 2171591-37-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies highlight the significance of the spirocyclic core in 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane, which imparts conformational rigidity and enhances binding affinity to biological targets. Researchers have successfully synthesized this compound using a multi-step protocol involving key intermediates, with an emphasis on optimizing yield and purity. The ethoxymethyl side chain has been identified as a critical modulator of solubility and bioavailability, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. Preliminary data suggest that 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane exhibits selective inhibition of target proteins, with minimal off-target effects. These findings position it as a lead compound for the development of novel therapeutics.

Further investigations are underway to explore the compound's pharmacokinetic properties and toxicity profile. Early-stage clinical trials are anticipated to commence within the next two years, pending favorable results from preclinical studies. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the optimization of this compound for clinical use.

In conclusion, 5-(ethoxymethyl)-1,9-dioxa-4-azaspiro[5.6]dodecane represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering significant potential for therapeutic innovation. Continued research and collaboration across academia and industry will be essential to fully realize its clinical applications.